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Introduction
Dynamin is a large GTPase essential for clathrin-mediated endocytosis (CME) and other

membrane fission events within eukaryotic cells.[1][2][3] It self-assembles into helical collars at

the necks of budding vesicles, and through GTP hydrolysis, facilitates the scission of these

vesicles from the parent membrane.[2][4] The dynamin family of proteins, including the

ubiquitously expressed dynamin-2, are crucial for numerous cellular processes, making them

attractive targets for therapeutic intervention in diseases ranging from cancer to neurological

disorders.

Dynamin IN-1 is a potent inhibitor of dynamin with a reported IC50 value of 1.0 µM.[5] These

application notes provide detailed protocols for functional assays to characterize the activity of

Dynamin IN-1, including a GTPase activity assay, a transferrin uptake assay to measure CME,

and a cell viability assay.

Signaling Pathway of Dynamin in Clathrin-Mediated
Endocytosis
Dynamin is recruited to clathrin-coated pits at the plasma membrane during the late stages of

endocytosis. Its GTPase activity is stimulated by self-assembly into a helical polymer around

the neck of the invaginated pit.[6] GTP hydrolysis is thought to induce a conformational change
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in the dynamin polymer, leading to membrane constriction and eventual fission of the clathrin-

coated vesicle into the cytoplasm.[2][6]
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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